Cas no 1401664-71-8 ((S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-methyl-propionamide)

• Product Name: (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-methyl-propionamide
• CAS No: 1401664-71-8
• MF: C₁₆H₂₅N₃O
• MW: 275.38920378685
• CID: 2158829
• Update Time: 2025-06-12

(S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-methyl-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-((s)-1-benzyl-pyrrolidin-2-ylmethyl)-n-methyl-propionamide
• (S)-2-Amino-N-(((S)-1-benzylpyrrolidin-2-yl)methyl)-N-methylpropanamide
• AM97566
• (S)-2-Amino-N-((S)-1-benzylpyrrolidin-2-ylmethyl)-N-methylpropanamide
• (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-methyl-propionamide

• Inchi： 1S/C16H25N3O/c1-13(17)16(20)18(2)12-15-9-6-10-19(15)11-14-7-4-3-5-8-14/h3-5,7-8,13,15H,6,9-12,17H2,1-2H3/t13-,15-/m0/s1
• InChI Key： IAHFZJAOBAGHAO-ZFWWWQNUSA-N
• SMILES： O=C([C@H](C)N)N(C)C[C@@H]1CCCN1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 315
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-methyl-propionamide

Introduction to (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-methyl-propionamide (CAS No. 1401664-71-8)

(S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-methyl-propionamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 1401664-71-8, belongs to a class of molecules known for their potential therapeutic applications. Its unique structural features, particularly the presence of a chiral center and specific functional groups, make it a subject of intense study in medicinal chemistry.

The< strong>N-methyl-propionamide moiety in the molecule contributes to its pharmacological properties by influencing its solubility, stability, and interactions with biological targets. This particular structure has been explored for its role in modulating various biological pathways, making it a valuable candidate for further research and development. The benzyl-pyrrolidin-2-ylmethyl group adds another layer of complexity, potentially enhancing the compound's binding affinity and selectivity towards specific enzymes or receptors.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-methyl-propionamide is particularly noteworthy, as the (S) configuration has been shown to exhibit distinct pharmacological profiles. This has led to extensive research into optimizing synthetic routes to produce this enantiomer with high purity and yield.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have suggested that molecules with similar structural motifs may interact with neurotransmitter systems, offering a promising avenue for developing novel therapeutics. The< strong>S-1-benzyl-pyrrolidin-2-ylmethyl group is particularly interesting as it mimics natural amino acid sequences, potentially allowing for better integration into biological pathways.

The synthesis of (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-methyl-propionamide presents several challenges due to its complex stereochemistry. Advanced synthetic methodologies, such as asymmetric catalysis and chiral resolution techniques, have been employed to achieve the desired enantiomeric purity. These methods not only enhance the yield but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

Recent advancements in computational chemistry have further facilitated the design and optimization of this compound. Molecular modeling studies have helped researchers understand the interactions between this molecule and its biological targets at a molecular level. This knowledge has been instrumental in refining the structure-function relationships, leading to more targeted drug design strategies.

The pharmacokinetic properties of (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-methyl-propionamide are also under investigation. Understanding how the body processes this compound is crucial for determining its bioavailability, metabolic pathways, and potential side effects. Preclinical studies have begun to shed light on these aspects, providing valuable insights into optimizing dosages and delivery methods.

In conclusion, (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-2-ylmethyl)-N-methyl-propionamide (CAS No. 1401664-71-8) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activity make it a compelling candidate for further development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing unmet medical needs.